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Compound of Interest
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Cat. No.: B1171838 Get Quote

Apiezon L Grease: Technical Support Center
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals experiencing

lubrication issues with Apiezon L grease.

Troubleshooting Poor Lubrication
This guide addresses common issues encountered during the use of Apiezon L grease in

experimental setups.

Question: Why am I experiencing poor lubrication or seizing of components after applying

Apiezon L grease?

Answer: Poor lubrication with Apiezon L grease can stem from several factors, primarily related

to temperature, application technique, and contamination. Apiezon L is specifically designed for

use at ambient temperatures, generally between 10 to 30°C (50 to 86°F).[1][2][3][4] Exceeding

this temperature range can significantly impact its lubricating properties.

Troubleshooting Steps:

Verify Operating Temperature: Ensure the application temperature is within the

recommended range of 10 to 30°C.[3][4] If your experiment requires higher temperatures,

consider using Apiezon H Grease or Apiezon AP101.[1][2][3]
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Inspect for Contamination: Apiezon L grease has powerful 'gettering' properties, meaning it

can absorb harmful grease and chemical impurities from surfaces.[1][2][4] However, this also

means it can become saturated with contaminants, reducing its effectiveness. Ensure all

surfaces are scrupulously clean before application.

Review Application Technique: The effectiveness of the grease is highly dependent on its

application. An excessive amount of grease can lead to increased friction and outgassing in

vacuum systems, while too little will not provide adequate lubrication. A thin, even film is

ideal.

Check for Grease Degradation: While Apiezon L has a long shelf life, it can degrade if

improperly stored. The complex chemical structure that gives it strong 'gettering' properties

also makes it susceptible to absorbing airborne vapors, especially water and other

hydrocarbons if the container is left open.[1] This can compromise its performance.

Frequently Asked Questions (FAQs)
Q1: What is the recommended operating temperature for Apiezon L grease?

A1: Apiezon L grease is designed for use at ambient temperatures, typically between 10 to

30°C (50 to 86°F).[1][2][3][4] Its performance deteriorates at higher temperatures.[5][6]

Q2: How should I apply Apiezon L grease for optimal performance?

A2: For best results, apply a thin, economical film of Apiezon L grease to clean, dry surfaces.

For applications like O-rings, a light smear that creates a sheen is sufficient.[7] Over-application

should be avoided.

Q3: How do I clean surfaces before and after applying Apiezon L grease?

A3: Before application, ensure surfaces are clean and free of any contaminants. To remove

Apiezon L grease, wipe off any excess with a soft, lint-free cloth.[1][2][8] Any remaining residue

can be washed away with aromatic hydrocarbon solvents like toluene or xylene, or warm soapy

water.[1][2][8] For a more environmentally friendly option, limonene can be used.[1][2][8] Do not

use alcohols (ethanol, IPA) or ketones (acetone, MEK) for cleaning as they are not effective

solvents for this grease.[1][2][8]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://apiezon.com/products/vacuum-greases/apiezon-l-grease/
https://www.lesker.com/newweb/fluids/greases-hydrocarbon-apiezon/apiezonl/
https://www.agarscientific.com/apiezon-l-grease
https://apiezon.com/products/vacuum-greases/apiezon-l-grease/
https://apiezon.com/products/vacuum-greases/apiezon-l-grease/
https://www.lesker.com/newweb/fluids/greases-hydrocarbon-apiezon/apiezonl/
https://www.ajvs.com/apiezon-l-ultra-high-vacuum-grease-17554
https://www.agarscientific.com/apiezon-l-grease
https://www.2spi.com/item/z05039/
https://www.sisweb.com/vacuum/sis/apiezon2.htm
https://apiezon.com/about-us/latest/faq/q-how-should-i-apply-grease-to-an-o-ring/
https://apiezon.com/products/vacuum-greases/apiezon-l-grease/
https://www.lesker.com/newweb/fluids/greases-hydrocarbon-apiezon/apiezonl/
https://static.mimaterials.com/apiezon/DocumentLibrary/TechnicalDatasheets/Apiezon_L_M_and_N_Ultra_High_and_High_Vacuum_Greases_Datasheet.pdf
https://apiezon.com/products/vacuum-greases/apiezon-l-grease/
https://www.lesker.com/newweb/fluids/greases-hydrocarbon-apiezon/apiezonl/
https://static.mimaterials.com/apiezon/DocumentLibrary/TechnicalDatasheets/Apiezon_L_M_and_N_Ultra_High_and_High_Vacuum_Greases_Datasheet.pdf
https://apiezon.com/products/vacuum-greases/apiezon-l-grease/
https://www.lesker.com/newweb/fluids/greases-hydrocarbon-apiezon/apiezonl/
https://static.mimaterials.com/apiezon/DocumentLibrary/TechnicalDatasheets/Apiezon_L_M_and_N_Ultra_High_and_High_Vacuum_Greases_Datasheet.pdf
https://apiezon.com/products/vacuum-greases/apiezon-l-grease/
https://www.lesker.com/newweb/fluids/greases-hydrocarbon-apiezon/apiezonl/
https://static.mimaterials.com/apiezon/DocumentLibrary/TechnicalDatasheets/Apiezon_L_M_and_N_Ultra_High_and_High_Vacuum_Greases_Datasheet.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q4: Can Apiezon L grease be used in high vacuum systems?

A4: Yes, Apiezon L grease is specifically designed for use in ultra-high vacuum (UHV)

applications due to its extremely low vapor pressure of 7 x 10⁻¹¹ Torr at 20°C.[1][2][3][4]

Q5: Is Apiezon L grease compatible with all materials?

A5: No. Due to its hydrocarbon base, Apiezon L grease is not compatible with EPDM, EPR,

butyl rubber, and PVC seals.[2]

Q6: What are the advantages of Apiezon L grease over silicone-based greases?

A6: Apiezon L grease is silicone-free, which prevents issues like 'creep' and 'carry over' that are

common with silicone-based products.[1][2][8][9] This is critical in applications where sample

contamination must be avoided, such as in mass spectrometry or surface science.[1][2][8][9]

Silicone contamination can also interfere with paint or metal deposition processes.[2][8][9]

Q7: Is Apiezon L grease resistant to radiation?

A7: Yes, Apiezon L grease has built-in resistance to irradiation and maintains its lubrication

properties in high-radiation environments, showing only a small increase in stiffness after

significant exposure.[1][4][8][9] This makes it a better choice than silicone, ester, or

halogenated greases which can decompose at lower radiation levels.[4][8][9]

Quantitative Data
Table 1: Physical Properties of Apiezon L Grease

Property Value

Vapor Pressure @ 20°C 7 x 10⁻¹¹ Torr[1][2][3][10]

Typical Working Temperature Range 10 to 30°C (50 to 86°F)[3][10]

Relative Density @ 20°C 0.896[3][10]

Dropping Point (ASTM.D 566) 42 to 52°C[10]

Thermal Conductivity @ 20°C 0.194 W/m°C[10]
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Table 2: Viscosity of Molten Apiezon L Grease

Temperature Viscosity (cSt)

50°C 766[10]

100°C 62.3[10]

Experimental Protocols
Protocol 1: Standard Application of Apiezon L Grease for Ground Glass Joints

Surface Preparation: Thoroughly clean the male and female ground glass joints with an

appropriate solvent (e.g., toluene or xylene) to remove any old grease or contaminants.

Ensure the surfaces are completely dry.

Grease Application: Using a clean spatula or a gloved finger, apply a small, continuous band

of Apiezon L grease around the upper part of the male joint. Avoid applying grease to the

very tip to prevent it from being pushed into the system.

Joint Assembly: Insert the male joint into the female joint and rotate them against each other

several times. This will spread the grease evenly, creating a thin, transparent, and uniform

seal. A properly greased joint will appear clear, without any streaks or air bubbles.

Inspection: Visually inspect the joint to ensure a complete seal has been formed. If there are

any gaps or imperfections, separate the joints, clean them, and repeat the application

process.

Cleanup: Wipe away any excess grease from the exterior of the joint with a cloth lightly

dampened with a hydrocarbon solvent.
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Caption: Troubleshooting workflow for poor lubrication with Apiezon L grease.
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Apiezon L Grease Silicone Grease

Properties:
- Hydrocarbon-based
- Low vapor pressure
- Radiation resistant

Advantages:
- No 'creep' or 'carry over'

- Prevents sample contamination
- Excellent for high vacuum

Limitations:
- Limited temperature range

- Incompatible with some rubbers

Properties:
- Polydimethylsiloxane-based

- Good stability

Advantages:
- Wide temperature range (some types)

Disadvantages:
- Prone to 'creep' and contamination

- Can cloud optics
- Poor lubrication for metal-to-metal

Click to download full resolution via product page

Caption: Comparison of Apiezon L and Silicone-based greases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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